Cas no 390813-93-1 (1H-Benzimidazole-5-carboxamide,1-cyclohexyl-N-[1-(3,4-dimethoxyphenyl)-2-methylpropyl]-2-(2-pyridinyl)-)

• Product Name: 1H-Benzimidazole-5-carboxamide,1-cyclohexyl-N-[1-(3,4-dimethoxyphenyl)-2-methylpropyl]-2-(2-pyridinyl)-
• CAS No: 390813-93-1
• MF: C₃₁H₃₆N₄O₃
• MW: 512.642547607422
• CID: 1501059
• Update Time: 2024-08-24

1H-Benzimidazole-5-carboxamide,1-cyclohexyl-N-[1-(3,4-dimethoxyphenyl)-2-methylpropyl]-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxamide,1-cyclohexyl-N-[1-(3,4-dimethoxyphenyl)-2-methylpropyl]-2-(2-pyridinyl)-
• 1H-Benzimidazole-5-carboxamide, 1-cyclohexyl-N-[1-(3,4-dimethoxyphenyl)-2-methylpropyl]-2-(2-pyridinyl)-

• Inchi： 1S/C31H36N4O3/c1-20(2)29(21-14-16-27(37-3)28(19-21)38-4)34-31(36)22-13-15-26-25(18-22)33-30(24-12-8-9-17-32-24)35(26)23-10-6-5-7-11-23/h8-9,12-20,23,29H,5-7,10-11H2,1-4H3,(H,34,36)
• InChI Key： HDQSEEQEBWMKHN-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)N(C2CCCCC2)C2=CC=C(C(NC(C3=CC=C(OC)C(OC)=C3)C(C)C)=O)C=C2N=1

Computed Properties

• Exact Mass: 512.27898

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• PSA: 78.27
• pka: 12.79±0.46(Predicted)